Cas no 944746-48-9 (D-Phenylalanyl Nateglinide)

D-Phenylalanyl Nateglinide Properties

Names and Identifiers

• D-Phenylalanyl Nateglinide
• (2R)-3-phenyl-2-[[(2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoyl]amino]propanoic acid
• D-Phenylalanyl Nateg
• N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanyl-D-phenylalanine (ACI)
• D
• 944746-48-9
• Nateglinide EP Impurity F
• Nateglinide impurity F [EP]
• Nateglinide ipp impurity [USP]
• XC84TK3YA9
• DTXSID80744172
• (R)-2-((R)-2-(trans-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanamido)-3-phenylpropanoic acid
• D-Phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-D-phenylalanyl-
• N-((trans-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanyl-D-phenylalanine
• SCHEMBL14386608
• NATEGLINIDE IPP IMPURITY [USP IMPURITY]
• UNII-XC84TK3YA9
• NATEGLINIDE IMPURITY F [EP IMPURITY]
• N-[4-(Propan-2-yl)cyclohexane-1-carbonyl]-D-phenylalanyl-D-phenylalanine
• +Expand

• InChIKey： XMXSUTQQSCOJBE-ZGFBMJKBSA-N
• Inchi： 1S/C28H36N2O4/c1-19(2)22-13-15-23(16-14-22)26(31)29-24(17-20-9-5-3-6-10-20)27(32)30-25(28(33)34)18-21-11-7-4-8-12-21/h3-12,19,22-25H,13-18H2,1-2H3,(H,29,31)(H,30,32)(H,33,34)/t22-,23-,24-,25-/m1/s1
• SMILES： [C@@H](C(=O)N[C@@H](C(=O)O)CC1C=CC=CC=1)(NC([C@@H]1CC[C@@H](C(C)C)CC1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 464.26800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 10
• Monoisotopic Mass: 464.26750763g/mol
• Heavy Atom Count: 34
• Complexity: 659
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• LogP: 5.66900
• PSA: 102.48000